Cas no 4345-77-1 (Demethylfrutescin)

• Product Name: Demethylfrutescin
• CAS No: 4345-77-1
• Molecular Formula: C₁₄H₁₂O₃
• Molecular Weight: 228.243
• CID: 2030685
• PubChem ID: 85823157

Demethylfrutescin Properties

Names and Identifiers

• Demethylfrutescin
• Desmethylfrutescin
• 4345-77-1
• XD170630
• Desmethylfrutescin - Argyranthemum frutescens (Marguerite)
• methyl 2-methoxy-6-penta-2,4-diynylbenzoate
• Desmethylfrutescin-Argyranthemum frutescens (Marguerite)

• InChIKey： UUEKFWKGMJKOTE-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O3/c1-4-5-6-8-11-9-7-10-12(16-2)13(11)14(15)17-3/h1,7,9-10H,8H2,2-3H3
• SMILES： COC(=O)c1c(CC#CC#C)cccc1OC

Computed Properties

• Exact Mass: 228.078644241g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 228.078644241g/mol
• Heavy Atom Count: 17
• Complexity: 376
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives